Cdp-star
Cdp-star
Brand Name:
Vulcanchem
CAS No.:
160081-62-9
VCID:
VC0067680
InChI:
InChI=1S/C18H21Cl2O7P.2Na/c1-24-18(14-6-13(2-3-15(14)19)25-28(21,22)23)17(26-27-18)11-4-10-5-12(17)9-16(20,7-10)8-11;;/h2-3,6,10-12H,4-5,7-9H2,1H3,(H2,21,22,23);;/q;2*+1/p-2
SMILES:
COC1(C2(C3CC4CC2CC(C4)(C3)Cl)OO1)C5=C(C=CC(=C5)OP(=O)([O-])[O-])Cl.[Na+].[Na+]
Molecular Formula:
C18H19Cl2Na2O7P
Molecular Weight:
495.2 g/mol
Cdp-star
CAS No.: 160081-62-9
Cat. No.: VC0067680
Molecular Formula: C18H19Cl2Na2O7P
Molecular Weight: 495.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 160081-62-9 |
|---|---|
| Molecular Formula | C18H19Cl2Na2O7P |
| Molecular Weight | 495.2 g/mol |
| IUPAC Name | disodium;[4-chloro-3-(1-chloro-3'-methoxyspiro[adamantane-4,4'-dioxetane]-3'-yl)phenyl] phosphate |
| Standard InChI | InChI=1S/C18H21Cl2O7P.2Na/c1-24-18(14-6-13(2-3-15(14)19)25-28(21,22)23)17(26-27-18)11-4-10-5-12(17)9-16(20,7-10)8-11;;/h2-3,6,10-12H,4-5,7-9H2,1H3,(H2,21,22,23);;/q;2*+1/p-2 |
| Standard InChI Key | UKWLRLAKGMZXJC-UHFFFAOYSA-L |
| SMILES | COC1(C2(C3CC4CC2CC(C4)(C3)Cl)OO1)C5=C(C=CC(=C5)OP(=O)([O-])[O-])Cl.[Na+].[Na+] |
| Canonical SMILES | COC1(C2(C3CC4CC2CC(C4)(C3)Cl)OO1)C5=C(C=CC(=C5)OP(=O)([O-])[O-])Cl.[Na+].[Na+] |
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